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Compound of Interest |

3-Amino-4-

Compound Name: (phenylsulfonyl)thiophene-2-
carboxylic acid

CAS No.: 175201-59-9

Cat. No.: B063408

An In-depth Technical Guide to 3-Amino-4-(phenylsulfonyl)thiophene-2-carboxylic Acid
(CAS 175201-59-9)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide offers a detailed overview of 3-amino-4-(phenylsulfonyl)thiophene-2-
carboxylic acid (CAS 175201-59-9), a substituted thiophene derivative with considerable
potential for applications in drug discovery and development. In light of the limited publicly
available experimental data for this specific compound, this document synthesizes information
from chemical supplier databases and complements it with in-depth characterization and
application data from closely related 3-aminothiophene-2-carboxylic acid analogs. This
comparative approach provides a predictive framework for understanding the molecule's
properties, potential synthetic routes, and biological significance. This guide covers its
fundamental physicochemical properties, outlines a probable synthetic pathway based on
established methodologies, presents anticipated spectral characteristics with illustrative data
from analogous compounds, and explores potential therapeutic applications informed by the
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biological activities of related thiophene derivatives. Additionally, safety and handling protocols
are detailed based on available material safety data sheets. This document aims to be a
valuable resource for initiating research and development activities involving this and similar
chemical structures.

Introduction

3-Amino-4-(phenylsulfonyl)thiophene-2-carboxylic acid, identified by CAS number 175201-
59-9, is a heterocyclic compound built upon a thiophene core. The thiophene ring is a well-
established and important scaffold in medicinal chemistry, recognized for its association with a
wide array of biological activities. The unique substitution pattern of this molecule—featuring an
amino group at the 3-position, a phenylsulfonyl group at the 4-position, and a carboxylic acid at
the 2-position—suggests its utility as a versatile intermediate in organic synthesis and as a
candidate for biological screening programs.

The phenylsulfonyl moiety can serve as a bioisostere for other functional groups and
significantly influences the molecule's electronic and steric properties, which can, in turn, affect
its interactions with biological targets. The presence of both amino and carboxylic acid groups
provides chemically reactive sites for further modification, enabling the creation of diverse
compound libraries for drug discovery endeavors.

This guide presents a thorough examination of the available information for 3-amino-4-
(phenylsulfonyl)thiophene-2-carboxylic acid and leverages data from structurally similar
compounds to provide a comprehensive technical overview.

Physicochemical Properties

The key physicochemical properties of 3-amino-4-(phenylsulfonyl)thiophene-2-carboxylic
acid are summarized in the table below. This information has been compiled from various
chemical supplier databases and provides a foundational understanding of the molecule.
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@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

\. J

Synthesis and Spectroscopic Characterization

While a specific, detailed synthetic protocol for 3-amino-4-(phenylsulfonyl)thiophene-2-
carboxylic acid is not readily available in the reviewed literature, a general and plausible
synthetic route can be proposed based on established methods for preparing substituted 3-
aminothiophene-2-carboxylic acids, such as the Gewald reaction and its variations.

Proposed Synthetic Pathway

A potential synthetic route is depicted below. This pathway is illustrative and is based on
general principles of organic chemistry for the synthesis of similar compounds.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Potential Biological Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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